Cas no 2228640-12-6 (3-chloro-4-hydrazinyl-5,6-dimethylpyridazine)

• Product Name: 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine
• CAS No: 2228640-12-6
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 5963638
• PubChem ID: 165681963
• Update Time: 2025-05-20

3-chloro-4-hydrazinyl-5,6-dimethylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine
• 2228640-12-6
• EN300-1986405

• Inchi： 1S/C6H9ClN4/c1-3-4(2)10-11-6(7)5(3)9-8/h8H2,1-2H3,(H,9,10)
• InChI Key： PMROTEWQWRODAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C)N=N1)NN

Computed Properties

• Exact Mass: 172.0515740g/mol
• Monoisotopic Mass: 172.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine

Professional Introduction to Compound with CAS No. 2228640-12-6 and Product Name: 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine

The compound with the CAS number 2228640-12-6 and the product name 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, characterized by its pyridazine core structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of both chloro and hydrazinyl substituents on the pyridazine ring imparts distinct reactivity, making it a versatile scaffold for further derivatization and functionalization.

Recent studies have highlighted the importance of 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine in the development of novel therapeutic agents. The pyridazine moiety is a well-known pharmacophore in drug discovery, often found in bioactive molecules targeting various diseases. The chloro group at the 3-position enhances electrophilicity, facilitating nucleophilic substitution reactions that can be exploited to introduce additional functional groups. Conversely, the hydrazinyl group at the 4-position serves as a nucleophilic center, enabling reactions such as condensation with carbonyl compounds to form hydrazones or Schiff bases.

In the realm of medicinal chemistry, the structural features of 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine make it an attractive candidate for designing small-molecule inhibitors or activators. For instance, modifications at the 5 and 6 positions can influence electronic properties and steric interactions with biological targets. The dimethyl groups contribute to lipophilicity, potentially enhancing membrane permeability and bioavailability. Such characteristics are crucial for compounds intended for oral administration or topical applications.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Pyridazine derivatives have been reported to interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological processes. The chloro and hydrazinyl groups provide multiple sites for covalent or non-covalent binding interactions with active sites or allosteric pockets of target enzymes. This dual functionality allows for fine-tuning of binding affinity and selectivity, which are critical parameters in drug design.

Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights associated with 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine. Molecular modeling studies suggest that this compound can adopt multiple conformations depending on its environment, either in solution or when bound to a biological target. Such conformational flexibility is often a desirable trait in drug candidates, as it can enhance binding stability and reduce off-target effects. Additionally, theoretical calculations have predicted favorable interactions between key substituents and potential binding partners, providing a rational basis for experimental design.

The pharmaceutical industry has shown particular interest in developing derivatives of 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine for their potential therapeutic efficacy. Preclinical studies have demonstrated promising results in models of inflammation, cancer, and neurodegenerative disorders. For example, certain analogs have exhibited inhibitory activity against specific kinases involved in tumor growth or inflammatory cascades. These findings underscore the compound's significance as a lead structure for further optimization.

Synthetic methodologies play a pivotal role in accessing derivatives of 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine. Traditional approaches involve multi-step sequences starting from commercially available precursors such as malononitrile or hydrazine hydrate. Recent innovations have focused on streamlined synthetic routes that minimize purification steps while maintaining high yields and purity. Transition-metal-catalyzed reactions have been particularly effective in constructing the pyridazine core with minimal byproducts. Such improvements not only reduce costs but also enhance scalability for industrial applications.

The role of 3-chloro-4-hydrazinyl-5,6-dimethylpyridazine extends beyond classical pharmacological applications into emerging fields such as cheminformatics and artificial intelligence-driven drug discovery. Its well-defined structure serves as a reference point for machine learning models trained to predict bioactivity based on molecular descriptors. By integrating experimental data with computational predictions, researchers can accelerate the identification of novel derivatives with enhanced properties.

In conclusion,3-chloro-4-hydrazinyl-5,6-dimethylpyridazine (CAS No. 2228640-12-6) represents a promising scaffold with diverse chemical functionalities suitable for medicinal chemistry applications. Its unique structural features offer opportunities for designing molecules with tailored biological activities against various diseases. As research progresses, further exploration of its synthetic versatility and pharmacological potential will continue to drive innovation in drug development pipelines.